Cas no 1528035-50-8 (2-{(benzyloxy)carbonylamino}-4-oxohexanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-oxohexanoic acid
• CAS No: 1528035-50-8
• Molecular Formula: C₁₄H₁₇NO₅
• Molecular Weight: 279.288484334946
• CID: 5695542
• PubChem ID: 77159741

2-{(benzyloxy)carbonylamino}-4-oxohexanoic acid Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-oxohexanoic acid
• 1528035-50-8
• AKOS020183907
• EN300-1299908
• 2-{[(benzyloxy)carbonyl]amino}-4-oxohexanoicacid
• Norleucine, 4-oxo-N-[(phenylmethoxy)carbonyl]-
• 2-{(benzyloxy)carbonylamino}-4-oxohexanoic acid

• InChIKey： GCBQQYOBLBBICG-UHFFFAOYSA-N
• Inchi： 1S/C14H17NO5/c1-2-11(16)8-12(13(17)18)15-14(19)20-9-10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3,(H,15,19)(H,17,18)
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC(CC)=O)=O

Computed Properties

• Exact Mass: 279.11067264g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 279.11067264g/mol
• Heavy Atom Count: 20
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls